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Compound of Interest

Compound Name: 3,6-Dichloropyridazine

Cat. No.: B152260

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3,6-Dichloropyridazine. The following procedures are
designed to ensure safe operational handling and disposal, minimizing exposure and risk.

Hazard Identification and Quantitative Data

3,6-Dichloropyridazine is a hazardous substance that is toxic if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] The toxicological
properties of this material have not been fully investigated.[6]
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Property Value Reference
Appearance Off-white to brown crystalline 6]
powder
Molecular Formula C4H2CI2N2 [1]
Molecular Weight 148.98 g/mol [2]
Melting Point 65 - 69 °C/ 149 - 156.2 °F [1]
CAS Number 141-30-0 [2]
EC Number 205-478-6 [2]

Acute Oral Toxicity

Category 3; Toxic if swallowed
(H301)

[1](2]

Oral LD50 (ATE)

500 mg/kg

[3]

Skin Corrosion/Irritation

Category 2; Causes skin
irritation (H315)

[1](2]

Eye Damage/Irritation

Category 2; Causes serious
eye irritation (H319)

[1](2]

STOT-SE

Category 3; May cause

respiratory irritation (H335)

[1](2]

Operational Plan: Handling Procedures

A systematic approach is essential when working with 3,6-Dichloropyridazine to minimize

exposure. All handling should occur in a designated area, such as a chemical fume hood.[7]

Engineering Controls

o Ventilation: Always handle 3,6-Dichloropyridazine in a well-ventilated area.[6] A chemical

fume hood is the preferred engineering control to minimize inhalation exposure.[7]

o Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[1]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,6-Dichloropyridazine:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6] A face shield may be required if there is a splash hazard.[8]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[6] Gloves must be inspected prior to
use and removed using the proper technique to avoid skin contact.[2] Contaminated
gloves should be disposed of in accordance with applicable laws and good laboratory
practices.[2]

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[6] A lab
coat should be worn and buttoned.[9]

Respiratory Protection: If workplace conditions warrant respirator use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[6] A NIOSH-approved respirator with
appropriate cartridges (e.g., type OV/AG/P99) should be used for higher-level protection
when dust generation is unavoidable.[2]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are functioning correctly and all
required PPE is available and in good condition.

» Weighing and Transfer: Conduct all weighing and transfers of the solid material within a
chemical fume hood to control dust.[7] Avoid generating and accumulating dust.[6]

o During Use: Keep the container tightly closed when not in use.[6] Avoid contact with eyes,
skin, and clothing.[6] Do not eat, drink, or smoke in the handling area.[1]

o Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1] Remove
contaminated clothing and wash it before reuse.[6]
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Emergency Procedures: Spills and First Aid
Spill Response

» Evacuate: Evacuate personnel from the immediate spill area.[2]
» Ventilate: Ensure the area is well-ventilated.[6]

o Containment: Use proper personal protective equipment as outlined in Section 8 of the SDS.

[6]

o Clean-up: For dry spills, vacuum or sweep up the material and place it into a suitable, closed
container for disposal.[6][7] Avoid actions that generate dust.[6]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

« Skin Contact: In case of contact, immediately flush skin with plenty of soap and water.[2][7]
Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

[6]

« Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical aid.[6]

 Ingestion: If swallowed, do NOT induce vomiting unless directed by medical personnel.[6]
Immediately call a POISON CENTER or doctor.[1][2] Rinse mouth with water.[2]

Storage and Disposal Plan
Storage

» Store in a tightly closed container in a cool, dry, dark, and well-ventilated area.[6][7]

o Keep the substance away from incompatible materials such as strong oxidizing agents,
bases, and amines.[1][7]

e Protect containers from physical damage and secure the storage area.[7]
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Disposal Protocol

o Waste Identification: 3,6-Dichloropyridazine waste is considered hazardous.

» Containerization: Collect surplus and non-recyclable solutions in a suitable, labeled, and
closed container.[2]

» Disposal: Dispose of the waste material through a licensed professional waste disposal
service.[2] Do not dispose of it with household garbage or allow it to enter the sewage
system.[3]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[2]

Workflow for Safe Handling of 3,6-
Dichloropyridazine
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Caption: Workflow for the safe handling of 3,6-Dichloropyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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